Cas no 13579-05-0 (phenanthro[9,10-e]acephenanthrylene)
13579-05-0 structure
Product Name:phenanthro[9,10-e]acephenanthrylene
CAS No:13579-05-0
MF:C28H16
MW:352.426647186279
CID:1238681
PubChem ID:192885
Update Time:2025-04-20
phenanthro[9,10-e]acephenanthrylene Chemical and Physical Properties
Names and Identifiers
-
- phenanthro[9,10-e]acephenanthrylene
- Phenanthro(9,10-e)acephenanthrylene
- DTXSID10159518
- OGRAWFUHGDUZRT-UHFFFAOYSA-N
- 3,4-10,11-12,13-Tribenzofluoranthene
- 13579-05-0
-
- Inchi: 1S/C28H16/c1-2-9-18-17(8-1)16-25-26-21(18)14-7-15-24(26)27-22-12-5-3-10-19(22)20-11-4-6-13-23(20)28(25)27/h1-16H
- InChI Key: OGRAWFUHGDUZRT-UHFFFAOYSA-N
- SMILES: C12C3C=CC=CC=3C3C=CC=CC=3C=1C1C=CC=C3C4C=CC=CC=4C=C2C=13
Computed Properties
- Exact Mass: 352.12528
- Monoisotopic Mass: 352.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 28
- Rotatable Bond Count: 0
- Complexity: 593
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.333
- Boiling Point: 629.3°C at 760 mmHg
- Flash Point: 330.5°C
- Refractive Index: 1.931
- PSA: 0
phenanthro[9,10-e]acephenanthrylene Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
13579-05-0 (phenanthro[9,10-e]acephenanthrylene) Related Products
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